Cas no 142962-04-7 (1-(1,3-dioxaindane-5-carbonyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-(1,3-dioxaindane-5-carbonyl)pyrrolidine-2-carboxylic acid
• CAS No: 142962-04-7
• MF: C₁₃H₁₃NO₅
• MW: 263.246023893356
• CID: 4599276
• Update Time: 2025-06-07

1-(1,3-dioxaindane-5-carbonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-(1,3-benzodioxol-5-ylcarbonyl)-
• 1-(1,3-dioxaindane-5-carbonyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C13H13NO5/c15-12(14-5-1-2-9(14)13(16)17)8-3-4-10-11(6-8)19-7-18-10/h3-4,6,9H,1-2,5,7H2,(H,16,17)/t9-/m0/s1
• InChI Key： PTNAENHSKZUBGX-VIFPVBQESA-N
• SMILES： C(O)(=O)[C@@H]1CCCN1C(C1=CC=C2OCOC2=C1)=O

Additional information on 1-(1,3-dioxaindane-5-carbonyl)pyrrolidine-2-carboxylic acid

1-(1,3-dioxaindane-5-carbonyl)pyrrolidine-2-carboxylic acid (CAS No. 142962-04-7): A Comprehensive Overview

1-(1,3-dioxaindane-5-carbonyl)pyrrolidine-2-carboxylic acid (CAS No. 142962-04-7) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as DICP, is a derivative of pyrrolidine-2-carboxylic acid and features a unique 1,3-dioxaindane moiety. Its structural complexity and functional versatility make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-(1,3-dioxaindane-5-carbonyl)pyrrolidine-2-carboxylic acid consists of a pyrrolidine ring with a carboxylic acid group at the 2-position and a 1,3-dioxaindane moiety attached to the 5-position of the carbonyl group. This arrangement imparts unique physical and chemical properties to the molecule, making it suitable for a wide range of synthetic transformations and biological evaluations.

In recent years, significant advancements have been made in understanding the potential applications of 1-(1,3-dioxaindane-5-carbonyl)pyrrolidine-2-carboxylic acid. One of the key areas of interest is its role in the development of new drugs for treating various diseases. Research has shown that compounds with similar structures have exhibited promising activities against a range of targets, including enzymes, receptors, and signaling pathways involved in disease processes.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 1-(1,3-dioxaindane-5-carbonyl)pyrrolidine-2-carboxylic acid as a lead compound for the development of inhibitors targeting specific protein-protein interactions. The researchers demonstrated that this compound effectively disrupts the interaction between two critical proteins involved in cancer progression, thereby inhibiting tumor growth and metastasis. This finding opens up new avenues for the design and synthesis of more potent and selective inhibitors for cancer therapy.

Beyond cancer research, 1-(1,3-dioxaindane-5-carbonyl)pyrrolidine-2-carboxylic acid has also shown promise in other therapeutic areas. For instance, studies have explored its potential as an anti-inflammatory agent. In vitro experiments have revealed that this compound can modulate key inflammatory pathways by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that 1-(1,3-dioxaindane-5-carbonyl)pyrrolidine-2-carboxylic acid could be a valuable candidate for developing new treatments for inflammatory diseases such as arthritis and asthma.

The synthetic accessibility of 1-(1,3-dioxaindane-5-carbonyl)pyrrolidine-2-carboxylic acid is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound on both small and large scales. One notable method involves the condensation of pyrrolidine-2-carboxylic acid with 5-formyl-1,3-dioxaindane followed by oxidation to form the desired carbonyl group. This approach provides high yields and excellent purity, making it suitable for industrial-scale production.

In addition to its therapeutic potential, 1-(1,3-dioxaindane-5-carbonyl)pyrrolidine-2-carboxylic acid has also been investigated for its use as a building block in combinatorial chemistry. The ability to introduce functional groups at specific positions within the molecule allows for the rapid generation of diverse libraries of compounds with varying biological activities. This makes it an attractive choice for high-throughput screening campaigns aimed at identifying new lead compounds for drug discovery.

The safety profile of 1-(1,3-dioxaindane-5-carbonyl)pyrrolidine-2-carboxylic acid is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties. These characteristics are crucial for ensuring that any potential therapeutic applications are safe and effective when administered to patients.

In conclusion, 1-(1,3-dioxaindane-5-carbonyl)pyrrolidine-2-carboxylic acid (CAS No. 142962-04-7) is a multifaceted compound with significant potential in various fields of research and development. Its unique chemical structure and functional properties make it an attractive candidate for developing new therapeutic agents targeting cancer, inflammation, and other diseases. Ongoing research continues to uncover new applications and optimize its use in pharmaceutical formulations.